Pcsk9-IN-31

• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C23H26N4O3/c1-15-6-4-13-25-21(15)27(18-7-5-12-24-14-18)22(29)17-10-8-16(9-11-17)19-20(28)23(2,3)30-26-19/h4,6,8-11,13,18,24H,5,7,12,14H2,1-3H3/t18-/m1/s1
• InChIKey: UEHZSMSPEHHDQX-GOSISDBHSA-N

Pcsk9-IN-31 Oral PCSK9 Inhibitor

Pcsk9-IN-31, also known as Compound WX002, is a small-molecule inhibitor of Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9) identified under CAS 2247649-76-7 [1]. It has been characterized as an orally active agent capable of modulating plasma lipid profiles in preclinical models, specifically demonstrating reductions in low-density lipoprotein cholesterol (LDL-C) and total cholesterol (TC) in high-cholesterol-fed rats [2][3]. As a research compound, its primary differentiation from biologic PCSK9 inhibitors lies in its potential for oral administration, positioning it as a chemical probe for investigating oral PCSK9 blockade mechanisms [4].

Oral small-molecule PCSK9 inhibition pathway study

Hypercholesterolemic rodent model fit (diet-induced)

Defined crystalline Form α for formulation research

• [1] PubChem. (2025). Compound Summary for CID 140933893, Pcsk9-IN-31. View Source
• [2] TargetMol. (2025). Product Datasheet: PCSK9-IN-31 (T89267). View Source
• [3] MedChemExpress. (2025). Product Datasheet: PCSK9-IN-31. View Source
• [4] InvivoChem. (2025). Product Datasheet: PCSK9-IN-31. View Source

Why Pcsk9-IN-31 Cannot Be Substituted

Generic substitution is not applicable for Pcsk9-IN-31 as it is a proprietary research compound with no publicly disclosed in-class direct comparators from the same chemical series. Its value proposition is not based on being a superior PCSK9 inhibitor in a clinical context, but on its unique chemical structure, which offers an oral route of administration for PCSK9 inhibition—a feature absent in all currently approved monoclonal antibody (mAb) and siRNA-based therapies [1]. Substituting this compound with another PCSK9 inhibitor (e.g., a clinical-stage oral agent like AZD0780 or Enlicitide) would invalidate the specific chemical probe hypothesis, as each small molecule possesses a distinct binding mode, pharmacokinetic profile, and selectivity window that cannot be assumed to be interchangeable without direct comparative data [2][3]. Therefore, procurement of Pcsk9-IN-31 is essential for experiments specifically designed to interrogate the pharmacology of this piperidine-benzamide scaffold in oral PCSK9 inhibition.

Monoclonal antibody PCSK9 inhibitors require injection; oral route may not transfer directly

Small-molecule translation inhibitors (e.g., PF‑06446846) exhibit lower oral exposure profiles

Alternative crystalline or amorphous forms may shift solid-state stability and formulation behavior

• [1] Nicholls, S. J., et al. (2025). An Oral PCSK9 Inhibitor for Treatment of Hypercholesterolemia: The PURSUIT Randomized Trial. Journal of the American College of Cardiology. View Source
• [2] Applied Clinical Trials Online. (2026). Novel PCSK9 Inhibitor Achieves Significant Reduction in LDL Cholesterol Levels in Phase IIb Trial. View Source
• [3] Medlive.cn. (2025). FDA Approves Third-Generation PCSK9 Inhibitor Lerodalcibep for Hypercholesterolemia. View Source

Pcsk9-IN-31 Quantitative Differentiators

Oral Bioavailability vs PF-06446846

Pcsk9-IN-31 demonstrates in vivo efficacy following oral administration in a high-cholesterol-fed rat model, a route of administration not possible with injectable biologic PCSK9 inhibitors (e.g., alirocumab, evolocumab). The compound lowers both LDL-C and total cholesterol (TC), confirming its oral bioavailability and engagement of the PCSK9 target in a disease-relevant model [1][2].

Oral Bioavailability

Head-to-head

68.0% (WX002) vs 20% (PF‑06446846)

Supports exposure-model interpretation

Male SD rats, 5 mg/kg PO, LC‑MS/MS

Evidence Dimension	LDL-C and TC reduction in vivo (oral route)
Target Compound Data	Significant reduction in LDL-C and TC observed [1]
Comparator Or Baseline	Approved PCSK9 monoclonal antibodies (alirocumab, evolocumab) - require subcutaneous injection; no oral activity
Quantified Difference	Not applicable (qualitative differentiation: oral vs. injectable)
Conditions	High-cholesterol-fed rat model [1][2]

Why This Matters

This evidence validates the compound's utility as an oral chemical probe for PCSK9 inhibition, a critical differentiator for researchers seeking to avoid the limitations of injectable biologics.

• [1] TargetMol. (2025). Product Datasheet: PCSK9-IN-31 (T89267). View Source
• [2] MedChemExpress. (2025). Product Datasheet: PCSK9-IN-31. View Source

Lipid-Lowering Efficacy in Hamster Model

Pcsk9-IN-31 exhibits an IC50 of 25 nM in an in vitro assay designed to block the PCSK9-LDLR interaction . This value provides a benchmark for comparing its potency against other small-molecule PCSK9 inhibitors in the same assay format, offering a quantitative measure of its target engagement efficiency in a cell-free system.

Lipid-Lowering Efficacy

Reported

Significant LDL‑C and TC reduction vs vehicle (p

Supports model-response endpoint context

Golden hamsters, 0.5% cholesterol diet, 14‑day oral dosing

Solid-State Stability

Data to verify

DVS ΔW = 0.1293% at 25°C/80% RH; stable ICH conditions

Supports formulation development context

Patent-reported lot attribute; source review recommended

Administration Route

Class-level

Oral small molecule vs injectable mAb (evolocumab/alirocumab)

Supports route-of-administration research context

Class-level inference from drug selection analysis

Evidence Dimension	In vitro potency (IC50)
Target Compound Data	IC50 = 25 nM
Comparator Or Baseline	Other small-molecule PCSK9 inhibitors (e.g., AZD0780, Enlicitide) - IC50 values range from low nM to µM depending on assay and scaffold
Quantified Difference	25 nM (Pcsk9-IN-31) vs. reported values for clinical-stage oral PCSK9 inhibitors (e.g., AZD0780 IC50 ~ 5-20 nM in similar assays) [1]
Conditions	In vitro PCSK9-LDLR interaction blocking assay

Why This Matters

This IC50 value allows researchers to calibrate the concentration of Pcsk9-IN-31 required for in vitro PCSK9 inhibition and compare its potency to other chemical series under investigation.

• [1] Nicholls, S. J., et al. (2025). An Oral PCSK9 Inhibitor for Treatment of Hypercholesterolemia: The PURSUIT Randomized Trial. Journal of the American College of Cardiology. View Source

Crystalline Form α Solid-State Stability

Pcsk9-IN-31 possesses a distinct chemical scaffold comprising a piperidine ring linked to a benzamide group, as defined by its IUPAC name: 4-(5,5-dimethyl-4-oxo-1,2-oxazol-3-yl)-N-(3-methyl-2-pyridinyl)-N-[(3R)-piperidin-3-yl]benzamide [1]. This structure differs fundamentally from other oral PCSK9 inhibitors in clinical development, such as the macrocyclic peptide AZD0780 or the small molecule Enlicitide (MK-0616), ensuring that Pcsk9-IN-31 represents a unique chemical probe for exploring PCSK9 pharmacology [2][3].

Solid-State Stability

Data to verify

DVS ΔW = 0.1293% at 25°C/80% RH; stable ICH conditions

Supports formulation development context

Patent-reported lot attribute; source review recommended

Evidence Dimension	Chemical structure and scaffold class
Target Compound Data	Piperidine-benzamide scaffold (C23H26N4O3) [1]
Comparator Or Baseline	AZD0780 (macrocyclic peptide), Enlicitide (MK-0616, small molecule), Lerodalcibep (small protein-binding molecule)
Quantified Difference	Not applicable (qualitative differentiation based on chemical class)
Conditions	Structural analysis from PubChem and patent literature [1][2]

Why This Matters

For medicinal chemistry and chemical biology applications, the specific scaffold of Pcsk9-IN-31 is non-interchangeable with other PCSK9 inhibitors, making it essential for structure-activity relationship (SAR) studies and target validation experiments requiring this specific chemotype.

• [1] PubChem. (2025). Compound Summary for CID 140933893, Pcsk9-IN-31. View Source
• [2] U.S. Patent No. 10,513,514. (2019). Piperidine compounds as PCSK9 inhibitors. View Source
• [3] Medlive.cn. (2025). FDA Approves Third-Generation PCSK9 Inhibitor Lerodalcibep for Hypercholesterolemia. View Source

Pcsk9-IN-31 Validated Applications

In Vivo PCSK9 Inhibition in Hypercholesterolemic Models

Pcsk9-IN-31 is ideally suited for in vivo studies requiring oral administration of a PCSK9 inhibitor to assess lipid-lowering efficacy, target engagement, or cardiovascular outcomes in rodent models of hypercholesterolemia. Its oral bioavailability, demonstrated in high-cholesterol-fed rats, makes it a practical alternative to injectable biologics for chronic dosing studies [1].

Comparative Pharmacokinetic Studies

The compound's defined IC50 of 25 nM in blocking the PCSK9-LDLR interaction positions it as a reliable positive control or reference standard for in vitro screening campaigns aimed at discovering or characterizing novel PCSK9 inhibitors. Its potency allows for robust assay development and benchmarking of new chemical entities.

Formulation and Solid-State Characterization

As a representative of the piperidine-benzamide class of PCSK9 inhibitors, Pcsk9-IN-31 serves as a key chemical probe for medicinal chemistry programs focused on developing orally bioavailable PCSK9 inhibitors. Its unique scaffold provides a starting point for structure-activity relationship (SAR) studies, scaffold hopping, or the design of analog libraries [2].

Small-Molecule vs Biologic PCSK9 Interventions

Researchers can employ Pcsk9-IN-31 in head-to-head preclinical studies against clinical-stage oral PCSK9 inhibitors (e.g., AZD0780, Enlicitide) to evaluate differences in efficacy, pharmacokinetics, or safety profiles in a controlled experimental setting. Such studies are crucial for understanding the pharmacological landscape of oral PCSK9 inhibition and identifying potential advantages of the piperidine-benzamide chemotype [3].

Application

Selection Property

Validation Focus

In vivo PCSK9 inhibition in hypercholesterolemic models

Oral bioavailability profile

LDL‑C and TC reduction endpoints

Comparative PK studies

Oral exposure benchmarking

Dose-exposure relationship in rodent PK

Formulation and solid-state characterization

Crystalline form α stability

Solid-state analytical method validation

Small-molecule vs biologic PCSK9 interventions

Route of administration comparison

Chronic oral dosing feasibility in preclinical models

• [1] TargetMol. (2025). Product Datasheet: PCSK9-IN-31 (T89267). View Source
• [2] U.S. Patent No. 10,513,514. (2019). Piperidine compounds as PCSK9 inhibitors. View Source
• [3] Nicholls, S. J., et al. (2025). An Oral PCSK9 Inhibitor for Treatment of Hypercholesterolemia: The PURSUIT Randomized Trial. Journal of the American College of Cardiology. View Source